Cas no 74605-12-2 (4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-amine)
4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-amine is a heterocyclic compound featuring a thiazole core substituted with an amine group at the 2-position and a 2,5-dimethoxyphenyl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The dimethoxyphenyl group enhances solubility and modulates reactivity, while the thiazol-2-amine scaffold is known for its bioactivity, particularly in pharmaceutical applications. The compound is useful in the development of novel therapeutic agents, agrochemicals, and functional materials. Its well-defined synthetic pathway and stability under standard conditions further contribute to its utility in research and industrial applications.
74605-12-2 structure
Product Name:4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-amine
CAS No:74605-12-2
MF:C11H12N2O2S
MW:236.290181159973
MDL:MFCD02663891
CID:568200
PubChem ID:675262
Update Time:2025-10-16
4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,5-Dimethoxyphenyl)thiazol-2-amine
- 2-Thiazolamine,4-(2,5-dimethoxyphenyl)-
- 4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-amine
- 4-(2,5-Dimethoxy-phenyl)-thiazol-2-ylamine
- F2146-0040
- DTXSID90350187
- EN300-06115
- 74605-12-2
- Z48847670
- J-513265
- MS-10999
- MFCD02663891
- SCHEMBL5327111
- FT-0677866
- SR-01000321826
- Oprea1_479334
- SR-01000321826-1
- BB 0242824
- BAS 05261530
- AKOS000112484
- STK398703
- 4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-ylamine
- DB-028301
- AK-968/41018035
- G75961
- ALBB-001836
- BBL007995
-
- MDL: MFCD02663891
- Inchi: 1S/C11H12N2O2S/c1-14-7-3-4-10(15-2)8(5-7)9-6-16-11(12)13-9/h3-6H,1-2H3,(H2,12,13)
- InChI Key: FXGVKHSZIMCUTR-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(=C1)C1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 236.06200
- Monoisotopic Mass: 236.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 85.6Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 113-115 °C
- Boiling Point: 389.4±27.0 °C at 760 mmHg
- Flash Point: 189.3±23.7 °C
- Refractive Index: 1.608
- PSA: 85.61000
- LogP: 2.99070
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-amine Customs Data
- HS CODE:2934100090
- Customs Data:
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020161-500mg |
4-(2,5-Dimethoxy-phenyl)-thiazol-2-ylamine |
74605-12-2 | 500mg |
2600CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020161-1g |
4-(2,5-Dimethoxy-phenyl)-thiazol-2-ylamine |
74605-12-2 | 1g |
4274CNY | 2021-05-07 | ||
| Chemenu | CM113790-5g |
4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-amine |
74605-12-2 | 95% | 5g |
$915 | 2021-08-06 | |
| Fluorochem | 029796-1g |
4-(2,5-Dimethoxy-phenyl)-thiazol-2-ylamine |
74605-12-2 | 95% | 1g |
£87.00 | 2022-03-01 | |
| Fluorochem | 029796-2.5g |
4-(2,5-Dimethoxy-phenyl)-thiazol-2-ylamine |
74605-12-2 | 95% | 2.5g |
£206.00 | 2022-03-01 | |
| Fluorochem | 029796-5g |
4-(2,5-Dimethoxy-phenyl)-thiazol-2-ylamine |
74605-12-2 | 95% | 5g |
£372.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020161-500mg |
4-(2,5-Dimethoxy-phenyl)-thiazol-2-ylamine |
74605-12-2 | 500mg |
2600.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020161-1g |
4-(2,5-Dimethoxy-phenyl)-thiazol-2-ylamine |
74605-12-2 | 1g |
4274.0CNY | 2021-07-10 | ||
| TRC | B431708-25mg |
4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-amine |
74605-12-2 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B431708-50mg |
4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-amine |
74605-12-2 | 50mg |
$ 65.00 | 2022-06-07 |
4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-amine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
74605-12-2 (4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-amine) Related Products
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